2-(2-fluorophenoxy)-N-(2-(2-((furan-2-ylmethyl)amino)-2-oxoethyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)acetamide

• IUPAC Name: 2-[3-[[2-(2-fluorophenoxy)acetyl]amino]-4,6-dihydrothieno[3,4-c]pyrazol-2-yl]-N-(furan-2-ylmethyl)acetamide
• InChI: InChI=1S/C20H19FN4O4S/c21-15-5-1-2-6-17(15)29-10-19(27)23-20-14-11-30-12-16(14)24-25(20)9-18(26)22-8-13-4-3-7-28-13/h1-7H,8-12H2,(H,22,26)(H,23,27)
• InChI Key: IHCRKQGSSXJOTK-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(N(N=C2CS1)CC(=O)NCC3=CC=CO3)NC(=O)COC4=CC=CC=C4F
• Molecular Formula: C20H19FN4O4S
• Molecular Weight: 430.5 g/mol
• CAS No.: 1105206-66-3

Description

2-(2-fluorophenoxy)-N-(2-(2-((furan-2-ylmethyl)amino)-2-oxoethyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)acetamide is a useful research compound. Its molecular formula is C20H19FN4O4S and its molecular weight is 430.45. The purity is usually 95%.
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Scientific Research Applications

Toxicological Evaluation and Safety

The toxicological evaluation of a novel cooling agent, specifically focusing on its safety for use in food and beverage applications, was conducted. The compound underwent rapid oxidative metabolism in vitro and in vivo, showing no mutagenic or clastogenic effects and demonstrating a lack of maternal toxicity and adverse effects on fetal morphology at the highest dose tested. This suggests potential safety for consumption-related applications (Karanewsky et al., 2015).

Synthesis of Anti-inflammatory Compounds

Research on the synthesis of derivatives with anti-inflammatory activity highlights the chemical versatility and potential therapeutic applications of structurally complex acetamides. Among the synthesized compounds, several showed significant to moderate anti-inflammatory activity, indicating the potential for the development of new anti-inflammatory drugs (Sunder & Maleraju, 2013).

Coordination Complexes and Antioxidant Activity

The study of coordination complexes constructed from pyrazole-acetamide derivatives revealed significant antioxidant activity. This research suggests the utility of such compounds in developing antioxidant agents, which could be beneficial in managing oxidative stress-related conditions (Chkirate et al., 2019).

Potential Antipsychotic Agents

A series of novel potential antipsychotic agents based on the pyrazol-5-ol structure, including modifications to improve activity and reduce side effects, were synthesized. These compounds showed promise in animal behavioral tests without interacting with dopamine receptors, a common target for antipsychotic drugs, indicating potential for novel antipsychotic therapy development (Wise et al., 1987).